Cas no 128542-49-4 (Naphthalene, 6-iodo-1-methoxy- (9CI))
128542-49-4 structure
Product Name:Naphthalene, 6-iodo-1-methoxy- (9CI)
CAS No:128542-49-4
MF:C11H9IO
MW:284.093035459518
CID:897833
PubChem ID:12992763
Update Time:2025-07-29
Naphthalene, 6-iodo-1-methoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 6-iodo-1-methoxy- (9CI)
- 6-iodo-1-methoxynaphthalene
- 2-Iodo-5-methoxynaphthalene
- 6-iodo-1-methoxy-naphthalene
-
- Inchi： 1S/C11H9IO/c1-13-11-4-2-3-8-7-9(12)5-6-10(8)11/h2-7H,1H3
- InChI Key： LDTZNJINEGWMTR-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=CC=C2C=1)OC
Computed Properties
- Exact Mass: 283.97000
- Monoisotopic Mass: 283.96981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 3.45300
Naphthalene, 6-iodo-1-methoxy- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219001148-500mg |
2-Iodo-5-methoxynaphthalene |
128542-49-4 | 98% | 500mg |
1,009.40 USD | 2021-06-15 | |
| Alichem | A219001148-1g |
2-Iodo-5-methoxynaphthalene |
128542-49-4 | 98% | 1g |
1,752.40 USD | 2021-06-15 |
Naphthalene, 6-iodo-1-methoxy- (9CI) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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